Cas no 255735-87-6 (N-(2-aminophenyl)-2-methylpropanamide)

• Product Name: N-(2-aminophenyl)-2-methylpropanamide
• CAS No: 255735-87-6
• Molecular Formula: C₁₀H₁₄N₂O
• Molecular Weight: 178.23096
• MDL: MFCD09045519
• CID: 1087319
• PubChem ID: 16773185

N-(2-aminophenyl)-2-methylpropanamide Properties

Names and Identifiers

• N-(2-Aminophenyl)isobutyramide
• N-(2-aminophenyl)-2-methylpropanamide
• LogP
• Propanamide, N-(2-aminophenyl)-2-methyl-
• DB-188303
• SCHEMBL6878531
• BS-36783
• MFCD09045519
• 255735-87-6
• STL411738
• AKOS000100552
• DTXSID40588231
• CS-0118519

• MDL： MFCD09045519
• InChIKey： HUOFXLAKEWCXII-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14N2O/c1-7(2)10(13)12-9-6-4-3-5-8(9)11/h3-7H,11H2,1-2H3,(H,12,13)
• SMILES： CC(C(NC1=CC=CC=C1N)=O)C

Computed Properties

• Exact Mass: 178.11072
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.111
• Heavy Atom Count: 13
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• PSA: 55.12
• Refractive Index: 1.598
• Boiling Point: 367.609°C at 760 mmHg
• Flash Point: 176.124°C
• Density: 1.127